![molecular formula O7Pb4S B088974 Lead(2+);oxolead;sulfate CAS No. 12202-17-4](/img/structure/B88974.png)
Lead(2+);oxolead;sulfate
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Description
Lead(2+);oxolead;sulfate is a compound with the molecular formula O7Pb4S and a molecular weight of 972.8608. It is related to Lead(II) sulfate (PbSO4), which is a white solid that appears white in microcrystalline form . It is also known as fast white, milk white, sulfuric acid lead salt, or anglesite .
Synthesis Analysis
Lead(II) sulfate nanostructures have been synthesized successfully via a hydrothermal approach with a new precursor . The products were characterized with X-ray diffraction (XRD), scanning electron microscopy (SEM), transmission electron microscopy (TEM), and UV–Vis diffuse reflectance spectroscopy (DRS) . The effect of different sulfur sources was investigated on product size and morphology .Molecular Structure Analysis
Anglesite (lead(II) sulfate, PbSO4) adopts the same orthorhombic crystal structure as celestite (strontium sulfate, SrSO4) and barite (barium sulfate, BaSO4) . Each lead(II) ion is surrounded by 12 oxygen atoms from 7 sulfate ions, forming a PbO12 polyhedron .Chemical Reactions Analysis
In qualitative analysis of inorganic chemistry, there are tests to identify Pb2+ ion from other cations . Lead ion forms soluble compounds and insoluble compounds in water and some of them have colors . PbCO3, PbSO4 are insoluble white precipitates .Physical And Chemical Properties Analysis
Lead(II) sulfate has a chemical formula of PbSO4 and a molar mass of 303.26 g/mol . It appears as a white solid with a density of 6.29 g/cm3 . It has a melting point of 1,087 °C and is poorly soluble in water .Mechanism of Action
Lead is an environmental toxicant that can induce oxidative stress (OS) via reactive oxygen species (ROS) generation . This has been reported as an important mechanism underlying lead toxicity . OS occurs when the generation of ROS exceeds the antioxidant system’s ability to defend cells against oxidized molecules .
Safety and Hazards
properties
IUPAC Name |
lead(2+);oxolead;sulfate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/H2O4S.3O.4Pb/c1-5(2,3)4;;;;;;;/h(H2,1,2,3,4);;;;;;;/q;;;;;;;+2/p-2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ULGNLQBHIXGZMQ-UHFFFAOYSA-L |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[O-]S(=O)(=O)[O-].O=[Pb].O=[Pb].O=[Pb].[Pb+2] |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
O7Pb4S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
9.7e+02 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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